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Compound of Interest

Compound Name: 1-Nitropyrene-D9

Cat. No.: B3169140

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Nitropyrene-D9, a deuterated analog
of the environmental pollutant 1-nitropyrene. This document covers its chemical properties,
synthesis, analytical applications, metabolic pathways, and toxicological significance,
presenting data in a structured format for ease of reference.

Introduction

1-Nitropyrene-D9 (1-NP-D?9) is the deuterated form of 1-nitropyrene (1-NP), a nitrated
polycyclic aromatic hydrocarbon (nitro-PAH) commonly found as a byproduct of combustion
processes, particularly from diesel engine exhaust.[1][2] Due to its isotopic labeling, 1-
Nitropyrene-D9 serves as an invaluable internal standard for the accurate quantification of 1-
nitropyrene in various environmental and biological samples.[3][4] Its use is critical in research
focused on environmental monitoring, toxicology, and human exposure assessment to nitro-
PAHSs.[5] The CAS number for 1-Nitropyrene-D9 is 93487-20-8.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-Nitropyrene-D9 is presented
below.
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Property Value Reference
CAS Number 93487-20-8

Molecular Formula C16DoNO2

Molecular Weight 256.31 g/mol

1,2,3,4,5,6,7,9,10-

Synonyms nonadeuterio-8-nitropyrene,
Nonadeuteropyrene
Appearance Yellow crystalline solid

Practically insoluble in water;

Soluble in diethyl ether,

Solubility
acetone, ethanol, benzene,
and toluene.
] ] 155 °C (for unlabeled 1-
Melting Point )
Nitropyrene)
5.06 (for unlabeled 1-
Log Kow

Nitropyrene)

Synthesis

A facile, one-step synthesis method for 1-Nitropyrene-D9 of high isotopic purity has been
developed. This is crucial for its application as an internal standard in quantitative analysis.

o Starting Materials: Commercially available pyrene-d10 and nitric acid-d1.

e Reaction: The synthesis involves the nitration of pyrene-d10 using nitric acid-d1. While the
detailed reaction conditions are proprietary to specific synthesis labs, the general approach
involves the electrophilic substitution of a deuterium atom on the pyrene ring with a nitro

group.

» Purification and Characterization: The resulting 1-Nitropyrene-D9 is purified and
characterized using techniques such as gas chromatography-mass spectrometry (GC-MS)
and high-performance liquid chromatography (HPLC) to determine its isotopic purity.
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Analytical Applications and Methodologies

1-Nitropyrene-D9 is predominantly used as an internal standard for the quantification of 1-
nitropyrene in complex matrices like diesel soot and ambient air particulate matter.

This protocol outlines a method using two-dimensional HPLC with online reduction and tandem
mass spectrometry.

e Sample Preparation:

[¢]

An air particulate matter sample is collected on a filter.

o

A known amount of 1-Nitropyrene-D9 internal standard is added to the sample.

o

The sample is extracted with an organic solvent (e.g., acetone or methylene chloride) via
sonication.

o

The extract is concentrated under reduced pressure.

o Chromatographic Separation and Detection:

[¢]

The concentrated extract is analyzed using a two-dimensional HPLC system.
o First Dimension: 1-Nitropyrene is isolated on the first HPLC column.

o Online Reduction: The fraction containing 1-nitropyrene is then passed through a column
with a Pt/Rh catalyst to reduce it to 1-aminopyrene.

o Second Dimension: The resulting 1-aminopyrene is refocused on a trapping column and
then eluted through a second HPLC column for further separation before detection by
tandem mass spectrometry (MS/MS).

e Quantification:

o The concentration of 1-nitropyrene in the original sample is determined by comparing the
signal of the analyte to that of the 1-Nitropyrene-D9 internal standard.
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Parameter

Value

Analytical Limit of Detection

152 fg on column

Analytical Limit of Quantitation

221 fg on column

Recovery Rates (in SRM 2975)

82% to 105%

Data sourced from references
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Analytical workflow for 1-nitropyrene quantification.
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Metabolic Pathways of 1-Nitropyrene

Understanding the metabolism of 1-nitropyrene is crucial for assessing its toxicity and
carcinogenic potential. The metabolic activation of 1-nitropyrene can occur through two primary
pathways: nitroreduction and ring oxidation.

 Nitroreduction: This pathway involves the reduction of the nitro group to form reactive
intermediates like N-hydroxy-1-aminopyrene, which can bind to DNA and form adducts. This
process is particularly efficient under anaerobic conditions.

e Ring Oxidation: Mediated by cytochrome P450 (CYP) enzymes, this pathway leads to the
formation of phenols and dihydrodiols. Key enzymes involved include CYP2A13 and
CYP2EL. The epoxidation of the pyrene ring, forming 4,5-epoxide-1-nitropyrene and 9,10-
epoxide-1-nitropyrene, is a significant step in this pathway, as these epoxides are
electrophilic and can also form DNA adducts.

Nitroreduction Pathway

1-Nitropyrene

CYP450 Enzymes
(e.g., CYP2A13, CYP2E1)

Nitroreductases CYP450 Enzymes

Ring Oxidation Pathway

Phenols

1-Nitrosopyrene (e.g., 6-hydroxy-1-nitropyrene)

N
\

\
Epoxide Hydrolase\

N——— -

Dihydrodiols

\\\\‘ ’

1-Aminopyrene DNA Adducts

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3169140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Metabolic pathways of 1-nitropyrene.

Toxicology and Carcinogenicity of 1-Nitropyrene

1-Nitropyrene is a known mutagen and is reasonably anticipated to be a human carcinogen. Its
toxicity is linked to its metabolic activation into reactive species that can bind to DNA, leading to
mutations and potentially cancer.

e Genetic Toxicity: 1-Nitropyrene has been shown to cause genetic mutations and
chromosomal aberrations.

» Carcinogenicity: Studies in experimental animals have provided sufficient evidence for the
carcinogenicity of 1-nitropyrene. The International Agency for Research on Cancer (IARC)
has classified 1-nitropyrene as a Group 2A carcinogen, meaning it is probably carcinogenic
to humans.

o Target Organs: Inhalation is the primary route of human exposure. Toxicity studies in rats
have shown that inhalation exposure can lead to squamous metaplasia of the laryngeal and
bronchial respiratory epithelium. The National Toxicology Program (NTP) suggests a high
likelihood of carcinogenicity in the respiratory tract under conditions leading to significant
accumulation in the lungs. Both 1-nitropyrene and its major metabolites may also have
adverse effects on the gastrointestinal system.

Exposure Concentration

Duration Observed Effects
(mg/m3)
No significant effect on survival
0.5, 2, 8, 20, 50 13 weeks (6h/day, 5d/week) ) )
or body weight gain.
Cytoplasmic alteration of the
=28 13 weeks _ o
nasal respiratory epithelium.
. Squamous metaplasia of the
Higher exposure groups 13 weeks

bronchial epithelium.

Data sourced from NTP Technical Report on the Toxicity Studies of 1-Nitropyrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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